Cas no 62208-64-4 (Piperazine, 1-(2,4-dinitrophenyl)-4-phenyl-)

• Product Name: Piperazine, 1-(2,4-dinitrophenyl)-4-phenyl-
• CAS No: 62208-64-4
• MF: C₁₆H₁₆N₄O₄
• MW: 328.322643280029
• CID: 454385
• PubChem ID: 9187176
• Update Time: 2025-04-19

Piperazine, 1-(2,4-dinitrophenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2,4-dinitrophenyl)-4-phenyl-
• 1-(2,4-dinitrophenyl)-4-phenylpiperazine
• AKOS003540578
• DTXSID60429379
• 62208-64-4
• Z31199311

• Inchi： 1S/C16H16N4O4/c21-19(22)14-6-7-15(16(12-14)20(23)24)18-10-8-17(9-11-18)13-4-2-1-3-5-13/h1-7,12H,8-11H2
• InChI Key： MZXWFRXXNQJHNL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1CCN(C2C=CC=CC=2)CC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 328.11728
• Monoisotopic Mass: 328.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 92.76